Cas no 2229463-04-9 (tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate
• CAS No: 2229463-04-9
• MF: C₁₄H₂₅N₃O₃
• MW: 283.3666036129
• CID: 6009996
• PubChem ID: 165699433
• Update Time: 2025-05-18

tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate
• 2229463-04-9
• tert-butyl N-[3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropyl]carbamate
• EN300-1899556

• Inchi： 1S/C14H25N3O3/c1-9-10(2)19-11(17-9)14(6,7-15)8-16-12(18)20-13(3,4)5/h7-8,15H2,1-6H3,(H,16,18)
• InChI Key： PUHQHBYHGUGIAQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.18959167g/mol
• Monoisotopic Mass: 283.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate

Comprehensive Guide to tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate (CAS No. 2229463-04-9)

The compound tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate (CAS No. 2229463-04-9) is a specialized carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. This structurally complex molecule features a unique combination of tert-butyl carbamate protection and a dimethyloxazole moiety, making it particularly valuable for researchers working on peptide modifications and drug discovery projects.

In recent years, the demand for protected amino acid derivatives like tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate has grown significantly, particularly in the development of targeted therapies and small molecule drugs. The compound's oxazole ring structure contributes to its stability while offering interesting possibilities for hydrogen bonding interactions, a feature that has attracted attention from medicinal chemists exploring novel enzyme inhibitors.

The tert-butyloxycarbonyl (Boc) protecting group in this molecule serves multiple functions in synthetic chemistry. It provides excellent protection for the amino functionality during multi-step synthesis while being readily removable under mild acidic conditions. This characteristic makes tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate particularly useful in solid-phase peptide synthesis (SPPS) and other applications requiring orthogonal protection strategies.

Current research trends show growing interest in heterocyclic compounds containing oxazole moieties, as evidenced by numerous recent publications. The dimethyl-1,3-oxazol-2-yl group in this molecule may contribute to enhanced bioavailability and metabolic stability of potential drug candidates, addressing one of the key challenges in modern pharmaceutical development.

From a synthetic chemistry perspective, tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate offers several advantages. The sterically hindered nature of the tert-butyl group provides excellent protection against nucleophilic attack, while the methyl substituents on the propyl chain enhance the compound's stability during various chemical transformations. These features make it particularly valuable for researchers developing asymmetric synthesis methodologies.

The compound's potential applications extend to bioconjugation chemistry, where its protected amine functionality can be selectively deprotected for subsequent coupling reactions. This property is particularly relevant in the development of antibody-drug conjugates (ADCs) and other targeted delivery systems, areas that have seen tremendous growth in recent years.

Quality control of tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in sensitive synthetic applications, particularly in pharmaceutical intermediate synthesis where even minor impurities can affect downstream reactions.

Storage and handling recommendations for tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate typically include protection from moisture and storage at controlled temperatures. The compound's stability under various conditions makes it suitable for international shipping and long-term storage, important considerations for global chemical supply chains.

Recent advances in green chemistry have also impacted the synthesis and application of compounds like tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate. Researchers are exploring more sustainable methods for introducing protective groups and constructing heterocyclic systems, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis.

The market for specialized carbamate derivatives continues to expand, driven by increasing demand from both academic research and industrial applications. As a relatively novel compound, tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate (CAS No. 2229463-04-9) represents an interesting option for chemists seeking innovative building blocks for their synthetic projects.

Future research directions may explore the compound's potential in catalysis, material science, and chemical biology applications. The unique combination of structural features in tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate suggests it could play a role in developing new functional materials or biochemical probes.

For researchers considering working with tert-butyl N-3-amino-2-(dimethyl-1,3-oxazol-2-yl)-2-methylpropylcarbamate, it's important to consult recent literature for optimal handling procedures and synthetic applications. The compound's versatility and unique structural features make it a valuable addition to the toolkit of modern synthetic chemists working in both pharmaceutical development and fundamental research.